Butyronitrile, 4-(dimethylamino)-2-isopropyl-2-phenyl-, cyclohexane sulfamate
Butyronitrile, 4-(dimethylamino)-2-isopropyl-2-phenyl-, cyclohexane sulfamate
Brand Name:
Vulcanchem
CAS No.:
100700-37-6
VCID:
VC0019314
InChI:
InChI=1S/C15H22N2.C6H13NO3S/c1-13(2)15(12-16,10-11-17(3)4)14-8-6-5-7-9-14;8-11(9,10)7-6-4-2-1-3-5-6/h5-9,13H,10-11H2,1-4H3;6-7H,1-5H2,(H,8,9,10)
SMILES:
CC(C)C(CC[NH+](C)C)(C#N)C1=CC=CC=C1.C1CCC(CC1)NS(=O)(=O)[O-]
Molecular Formula:
C21H35N3O3S
Molecular Weight:
409.6 g/mol
Butyronitrile, 4-(dimethylamino)-2-isopropyl-2-phenyl-, cyclohexane sulfamate
CAS No.: 100700-37-6
Main Products
VCID: VC0019314
Molecular Formula: C21H35N3O3S
Molecular Weight: 409.6 g/mol
| CAS No. | 100700-37-6 |
|---|---|
| Product Name | Butyronitrile, 4-(dimethylamino)-2-isopropyl-2-phenyl-, cyclohexane sulfamate |
| Molecular Formula | C21H35N3O3S |
| Molecular Weight | 409.6 g/mol |
| IUPAC Name | (3-cyano-4-methyl-3-phenylpentyl)-dimethylazanium;N-cyclohexylsulfamate |
| Standard InChI | InChI=1S/C15H22N2.C6H13NO3S/c1-13(2)15(12-16,10-11-17(3)4)14-8-6-5-7-9-14;8-11(9,10)7-6-4-2-1-3-5-6/h5-9,13H,10-11H2,1-4H3;6-7H,1-5H2,(H,8,9,10) |
| Standard InChIKey | TYHONNDWIFYQMB-UHFFFAOYSA-N |
| SMILES | CC(C)C(CC[NH+](C)C)(C#N)C1=CC=CC=C1.C1CCC(CC1)NS(=O)(=O)[O-] |
| Canonical SMILES | CC(C)C(CC[NH+](C)C)(C#N)C1=CC=CC=C1.C1CCC(CC1)NS(=O)(=O)[O-] |
| Synonyms | 4-(Dimethylamino)-2-isopropyl-2-phenylvaleronitrile cyclamate |
| PubChem Compound | 57989 |
| Last Modified | Nov 11 2021 |
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